Cas no 40710-25-6 (18-Oxohentetracontanoic acid)

• Product Name: 18-Oxohentetracontanoic acid
• CAS No: 40710-25-6
• MF: C₄₁H₈₀O₃
• MW: 621.072113990784
• CID: 2667700
• Update Time: 2023-08-06

18-Oxohentetracontanoic acid Chemical and Physical Properties

Names and Identifiers

• 18-oxohentetracontanoic acid
• Hentetracontanoic acid, 18-oxo-
• BXFJBGSSNSNOHL-UHFFFAOYSA-N
• 18-Oxohentetracontanoic acid

• Inchi： 1S/C41H80O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-22-25-28-31-34-37-40(42)38-35-32-29-26-23-20-17-18-21-24-27-30-33-36-39-41(43)44/h2-39H2,1H3,(H,43,44)
• InChI Key： BXFJBGSSNSNOHL-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCCCCCCCC(=O)O)CCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 44
• Rotatable Bond Count: 39
• Complexity: 572
• XLogP3: 17.5
• Topological Polar Surface Area: 54.4